2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride

• IUPAC Name: 2-amino-1-(1,3-thiazol-2-yl)ethanone;hydrochloride
• InChI: InChI=1S/C5H6N2OS.ClH/c6-3-4(8)5-7-1-2-9-5;/h1-2H,3,6H2;1H
• InChI Key: HTPGQHCZNBGQRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)C(=O)CN.Cl
• Molecular Formula: C5H7ClN2OS
• Molecular Weight: 178.64 g/mol

Description

2-Amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride, also known as 2-Amino-1-(1H-thiazol-2-yl)ethan-1-one hydrochloride, is a white, crystalline powder that is used as a reagent in various organic syntheses. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in the production of polymers. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for 2-Amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride.

Scientific Research Applications

2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride(1,3-thiazol-2-yl)ethan-1-one hydrochloride has a variety of scientific applications, including use as a reagent in organic syntheses, as a catalyst in the production of polymers, and as a reactant in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of thiazolidinones, a class of heterocyclic compounds that have a variety of pharmaceutical applications. In addition, it is used in the synthesis of thiazole derivatives, which are used as intermediates in the synthesis of a variety of compounds, including drugs, dyes, and agrochemicals.

Mechanism of Action

The mechanism of action of 2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride(1,3-thiazol-2-yl)ethan-1-one hydrochloride is not well understood. However, it is believed to act as a nucleophile in a variety of chemical reactions, including the reaction of ethyl acetoacetate with thiourea and hydrochloric acid. It is also believed to act as a catalyst in the production of polymers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride(1,3-thiazol-2-yl)ethan-1-one hydrochloride are not well understood. However, it is believed to have a variety of effects on the body, including the inhibition of enzymes involved in the metabolism of drugs, the inhibition of the growth of cancer cells, and the inhibition of the release of inflammatory mediators.

Advantages and Limitations for Lab Experiments

2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride(1,3-thiazol-2-yl)ethan-1-one hydrochloride is a useful reagent in organic syntheses due to its low cost, high reactivity, and low toxicity. It is also relatively easy to handle and store. However, it is important to note that it is sensitive to light and air, and should be stored in an airtight container in a cool, dark place.

Future Directions

The potential future directions for 2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride(1,3-thiazol-2-yl)ethan-1-one hydrochloride include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, further research into its use as a catalyst in the production of polymers and its use in the synthesis of thiazolidinones and thiazole derivatives is warranted. Finally, further research into its safety and toxicity profiles is needed.

Synthesis Methods

2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride(1,3-thiazol-2-yl)ethan-1-one hydrochloride can be synthesized through a variety of methods, including the reaction of ethyl acetoacetate with thiourea in the presence of a base such as sodium hydroxide, the reaction of ethyl acetoacetate with thiourea and hydrochloric acid, and the reaction of ethyl acetoacetate with thiourea and sodium hydroxide in the presence of a catalyst such as palladium chloride. The reaction of ethyl acetoacetate with thiourea and hydrochloric acid is the most commonly used method for the synthesis of 2-amino-1-(1,3-thiazol-2-yl)ethan-1-one hydrochloride(1,3-thiazol-2-yl)ethan-1-one hydrochloride.